Cas no 871300-06-0 (2(1H)-QUINOLINONE, 1-(4-CHLOROBUTYL)-)

• Product Name: 2(1H)-QUINOLINONE, 1-(4-CHLOROBUTYL)-
• CAS No: 871300-06-0
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• CID: 3238892
• PubChem ID: 64106163
• Update Time: 2025-10-29

2(1H)-QUINOLINONE, 1-(4-CHLOROBUTYL)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-QUINOLINONE, 1-(4-CHLOROBUTYL)-
• AKOS013423624
• 1-(4-chlorobutyl)-1H-quinolin-2-one
• A1-18637
• SCHEMBL1037171
• BVLPMFKIWBUZJJ-UHFFFAOYSA-N
• 871300-06-0
• 1-(4-chlorobutyl)quinolin-2-one
• CS-0457550
• DA-41029
• 1-(4-Chlorobutyl)quinolin-2(1H)-one
• 1-(4-Chlorobutyl)-1,2-dihydroquinolin-2-one

• Inchi： 1S/C13H14ClNO/c14-9-3-4-10-15-12-6-2-1-5-11(12)7-8-13(15)16/h1-2,5-8H,3-4,9-10H2
• InChI Key： BVLPMFKIWBUZJJ-UHFFFAOYSA-N
• SMILES： ClCCCCN1C(C=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 235.0763918Da
• Monoisotopic Mass: 235.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 2(1H)-QUINOLINONE, 1-(4-CHLOROBUTYL)-

Professional Introduction to 2(1H)-QUINOLINONE, 1-(4-CHLOROBUTYL) and Its CAS No. 871300-06-0

2(1H)-Quinolinone, 1-(4-chlorobutyl), identified by the Chemical Abstracts Service Number (CAS No.) 871300-06-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the quinolinone class, a structure that has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The presence of a 4-chlorobutyl side chain in its molecular framework introduces unique electronic and steric properties, making it a valuable scaffold for synthesizing novel bioactive entities.

The quinolinone core is renowned for its broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers have extensively explored quinolinone derivatives to develop therapeutic agents targeting various diseases. The introduction of the 4-chlorobutyl substituent into the quinolinone scaffold enhances its binding affinity to biological targets, thereby improving its pharmacological efficacy. This modification has been strategically employed in the design of molecules that interact with enzymes and receptors involved in critical metabolic pathways.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2(1H)-quinolinone, 1-(4-chlorobutyl), facilitating its incorporation into drug discovery programs. The compound’s structural features make it an attractive candidate for further derivatization, allowing chemists to fine-tune its properties for specific therapeutic applications. For instance, modifications at the 4-chlorobutyl position can alter the compound’s solubility, metabolic stability, and interaction with biological membranes, thereby optimizing its pharmacokinetic profile.

In the realm of medicinal chemistry, 2(1H)-quinolinone, 1-(4-chlorobutyl) has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that modulate these pathways without causing undue side effects. The 4-chlorobutyl group in this compound provides a handle for further functionalization, enabling the creation of highly specific kinase inhibitors.

Moreover, the quinolinone scaffold has been explored for its antiviral properties. Several studies have demonstrated that quinolinone derivatives exhibit inhibitory effects against viral enzymes such as proteases and polymerases. The structural versatility of 2(1H)-quinolinone, 1-(4-chlorobutyl) allows for the development of compounds that can interfere with viral replication cycles, offering a promising approach to combat infectious diseases. The 4-chlorobutyl substituent contributes to enhanced binding affinity to viral targets, making this derivative a compelling candidate for antiviral drug development.

The compound’s potential also extends to neurodegenerative diseases. Quinolinone derivatives have shown promise in preclinical studies as candidates for treating conditions such as Alzheimer’s disease and Parkinson’s disease. These neurodegenerative disorders are characterized by the accumulation of misfolded proteins and oxidative stress, which can be mitigated by compounds that modulate neuronal signaling pathways. The unique structural features of 2(1H)-quinolinone, 1-(4-chlorobutyl) make it a suitable candidate for further investigation in this area.

Recent research has highlighted the importance of computational modeling in optimizing the pharmacological properties of quinolinone derivatives like 2(1H)-quinolinone, 1-(4-chlorobutyl). Molecular docking studies have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanisms of action, guiding experimental efforts toward more effective drug candidates. Additionally, virtual screening techniques have been used to identify novel derivatives with enhanced therapeutic potential.

The synthesis of 2(1H)-quinolinone, 1-(4-chlorobutyl) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been developed to streamline these processes, making it feasible to produce large quantities of the compound for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex molecular framework of this derivative.

In conclusion,2(1H)-quinolinone, 1-(4-chlorobutyl), CAS No. 871300-06-0, represents a promising compound in pharmaceutical research due to its versatile biological activities and structural features. The strategic placement of the 4-chlorobutyl substituent enhances its pharmacological potential by improving binding affinity and enabling further derivatization. Ongoing studies continue to explore its applications in oncology,antiviral therapy, neurodegenerative disease treatment,and other therapeutic areas,highlighting its significance as a building block for innovative drug development.